Cas no 2305530-21-4 (N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide)
N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(5-Methyl-4-phenyl-1,3-thiazol-2-yl)methyl]prop-2-enamide
- Z2738286764
- EN300-26594366
- 2305530-21-4
- N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide
-
- Inchi: 1S/C14H14N2OS/c1-3-12(17)15-9-13-16-14(10(2)18-13)11-7-5-4-6-8-11/h3-8H,1,9H2,2H3,(H,15,17)
- InChI Key: JFKXDYCSNWSQJG-UHFFFAOYSA-N
- SMILES: S1C(CNC(C=C)=O)=NC(C2C=CC=CC=2)=C1C
Computed Properties
- Exact Mass: 258.08268425g/mol
- Monoisotopic Mass: 258.08268425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 70.2Ų
N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26594366-0.05g |
N-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)methyl]prop-2-enamide |
2305530-21-4 | 90% | 0.05g |
$246.0 | 2023-07-07 |
N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide
Professional Introduction to N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide (CAS No: 2305530-21-4)
N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide, a compound with the chemical identifier CAS No: 2305530-21-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a thiazole moiety in its core structure is particularly noteworthy, as thiazole derivatives are well-documented for their diverse biological activities and therapeutic implications.
The molecular framework of N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide incorporates several key functional groups that contribute to its unique chemical properties. The 5-Methyl-4-phenyl-2-thiazolyl substituent not only enhances the compound's complexity but also opens up possibilities for various biochemical interactions. This structural feature is particularly relevant in the context of designing molecules that can interact with biological targets with high specificity and affinity.
In recent years, there has been a growing interest in exploring thiazole-based compounds for their pharmacological properties. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antiviral activities. The compound N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide is no exception and has been the subject of several research endeavors aimed at uncovering its potential therapeutic benefits.
One of the most compelling aspects of this compound is its potential role in addressing complex diseases. Current research indicates that molecules containing the thiazole scaffold can modulate various cellular pathways, making them promising candidates for the development of new drugs. For instance, studies have shown that thiazole derivatives can inhibit enzymes involved in inflammation and oxidative stress, which are key factors in the pathogenesis of many chronic diseases.
The synthesis of N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 2-propenamide group into the molecule adds another layer of complexity, necessitating careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and asymmetric synthesis, have been employed to achieve the desired molecular architecture.
The pharmacokinetic properties of N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide are also a critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and systemic delivery.
In addition to its potential therapeutic applications, N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide holds promise for industrial applications. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules. Researchers are exploring ways to leverage this compound in the development of novel materials and specialty chemicals that could have wide-ranging applications in various industries.
The regulatory landscape surrounding the use of such compounds is also an important consideration. Ensuring compliance with international standards and guidelines is crucial for facilitating clinical trials and commercialization efforts. Manufacturers and researchers are working closely with regulatory agencies to navigate these requirements and ensure that N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide meets all necessary criteria for safety and efficacy.
Future research directions for N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide include further exploration of its biological activity and mechanism of action. By elucidating how this compound interacts with biological targets at the molecular level, scientists can gain valuable insights into its potential therapeutic applications. Additionally, computational modeling and drug design techniques are being employed to predict new analogs with enhanced properties.
The impact of this compound on society could be profound if its therapeutic potential is fully realized. By contributing to the development of new treatments for various diseases, N-[(5-Methyl-4-ph enyl - 2 - thia z ol y lm eth yl ) - 2 - prop en am ide] (CAS No: 2305530 - 21 - 4) has the potential to improve patient outcomes and enhance quality of life. As research continues to unfold, it is likely that we will see even more innovative uses for this remarkable molecule.
2305530-21-4 (N-[(5-Methyl-4-phenyl-2-thiazolyl)methyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)